Bcl-2-IN-23

• Molecular Formula: C32H32N10O2
• Molecular Weight: 588.7 g/mol
• InChI: InChI=1S/C32H32N10O2/c1-43-29-21-25(13-15-27(29)33-31-35-37-39-41(31)19-17-23-9-5-3-6-10-23)26-14-16-28(30(22-26)44-2)34-32-36-38-40-42(32)20-18-24-11-7-4-8-12-24/h3-16,21-22H,17-20H2,1-2H3,(H,33,35,39)(H,34,36,40)
• InChIKey: CCZKBHMYSOUJLL-UHFFFAOYSA-N

Bcl-2-IN-23 – Selective Tetrazole-Derived Bcl-2 Inhibitor

Bcl-2-IN-23 (designated compound 5) is a synthetic, non-covalent competitive inhibitor of the anti-apoptotic Bcl-2 protein, belonging to a series of tetrazole derivatives built on a 3,3′-dimethoxybenzidine (o-dianisidine) scaffold [1]. It demonstrates single-digit micromolar to sub‑100 µM cytotoxic activity across a panel of human carcinoma lines (melanoma HTB‑140, cervical HeLa, colorectal SW620, lung A549) while sparing normal HaCaT keratinocytes, and engages Bcl‑2 through a binding mode that recapitulates key interactions of native co‑crystallized ligands [1].

Pathway Study Bcl-2-dependent apoptosis regulation research

Binding Mode BH3-groove competitive binding-site probe

Cell-Model Context Carcinoma panel with normal-cell comparator

• [1] Olejarz W, Sadowski K, Roszkowski P, Bielenica A, Wiśniewski M, Struga M, Szulczyk D. Design and in vitro evaluation of novel tetrazole derivatives of dianisidine as anticancer agents targeting Bcl-2 apoptosis regulator. Sci Rep. 2025;15:17634. doi:10.1038/s41598-025-02781-7 View Source

Why Bcl-2-IN-23 Cannot Be Replaced by In‑Class Inhibitors

Small‑molecule Bcl‑2 inhibitors are not functionally interchangeable; their cellular potency, selectivity against normal cells, binding‑site contacts, and downstream apoptotic versus necroptotic signatures vary dramatically even within a single congeneric series [1]. In the tetrazole‑dianisidine series, shifting the terminal substituent from 2‑phenylethyl (compound 5/Bcl‑2‑IN‑23) to benzyl (compound 7) or 3‑(trifluoromethyl)phenyl (compound 10) alters selectivity indices, Bcl‑2 docking scores, and the extent of IL‑6 suppression, meaning that procurement based solely on “Bcl‑2 inhibitory activity” risks selecting a tool compound with an unintended polypharmacology or toxicity profile [1].

Bcl-2-IN-23 (Compound 5)

In-Class Congeners (e.g., Compounds 7, 10)

2-phenylethyl terminal substituent

Benzyl or 3-(trifluoromethyl)phenyl substituents may shift selectivity profile

Western-blot-confirmed Bcl-2 downregulation

Target engagement not experimentally confirmed for other series members

Dual Bcl-2 binding + IL-6 suppression evidence

Polypharmacology and docking-score shifts may alter pathway-response interpretation

• [1] Olejarz W, Sadowski K, Roszkowski P, Bielenica A, Wiśniewski M, Struga M, Szulczyk D. Design and in vitro evaluation of novel tetrazole derivatives of dianisidine as anticancer agents targeting Bcl-2 apoptosis regulator. Sci Rep. 2025;15:17634. doi:10.1038/s41598-025-02781-7 View Source

Quantitative Differentiation Evidence

Bcl-2 Binding Affinity vs. Native Ligands and Congeners

In molecular‑docking studies against three Bcl‑2 crystal structures, Bcl‑2‑IN‑23 (compound 5) achieved docking scores that most closely mirror those of the co‑crystallized native inhibitors among all ten series members. For Bcl‑2 structure 4LVT, compound 5 scored −10.29 kcal mol⁻¹ vs. the native ligand’s −10.15 kcal mol⁻¹; for 6O0P, the score was −10.27 kcal mol⁻¹ vs. −10.87 kcal mol⁻¹ for the native ligand [1]. By contrast, compound 10 (3‑(trifluoromethyl)phenyl) gave significantly weaker Bcl‑2 scores (−8.49 to −7.84 kcal mol⁻¹), indicating less stable binding [1].

Bcl-2 Binding Affinity

Head-to-head

Docking score Δ ≤ 0.60 kcal mol⁻¹ vs. native ligands; Δ ≈ 2 kcal mol⁻¹ vs. compound 10

Reported binding-site recapitulation context

In silico docking; Bcl-2 4LVT/6O0P structures

Evidence Dimension	Predicted binding free energy (docking score) to Bcl‑2 protein
Target Compound Data	4LVT: −10.29 kcal mol⁻¹; 6O0P: −10.27 kcal mol⁻¹
Comparator Or Baseline	Native co‑crystallized ligand: 4LVT −10.15 kcal mol⁻¹; 6O0P −10.87 kcal mol⁻¹. Series congener compound 10: −8.49 to −7.84 kcal mol⁻¹
Quantified Difference	Δ ≤ 0.60 kcal mol⁻¹ relative to native ligands; Δ ≈ 2 kcal mol⁻¹ relative to compound 10
Conditions	In silico molecular docking using AutoDock Vina; Bcl‑2 crystal structures 4LVT and 6O0P; top‑ten poses averaged

Why This Matters

A docking score that essentially recapitulates the native ligand interaction suggests that Bcl‑2‑IN‑23 occupies the same binding pocket with comparable stability, making it a mechanistically faithful chemical probe for Bcl‑2‑dependent apoptosis studies.

• [1] Olejarz W, Sadowski K, Roszkowski P, Bielenica A, Wiśniewski M, Struga M, Szulczyk D. Design and in vitro evaluation of novel tetrazole derivatives of dianisidine as anticancer agents targeting Bcl-2 apoptosis regulator. Sci Rep. 2025;15:17634. doi:10.1038/s41598-025-02781-7 View Source

Selectivity Index in Colorectal and Cervical Cancer vs. Reference Drugs

Bcl‑2‑IN‑23 displays a higher selectivity index (SI = IC₅₀ HaCaT / IC₅₀ cancer cell) in SW620 colorectal (1.78) and HeLa cervical (1.70) lines than both cisplatin (SW620 SI = 1.47, HeLa SI = 1.55) and doxorubicin (SW620 SI = 1.57, HeLa SI = 1.83) when tested in the same MTT assay [1]. In the congeneric series, compound 7 (benzyl) achieves higher SI values (SW620 = 1.88, HeLa = 1.98), but compound 5 provides the best balance between moderate potency and cancer‑selective cytotoxicity among the series members that were advanced to full mechanistic profiling [1].

Selectivity Index

Head-to-head

SW620 SI = 1.78; HeLa SI = 1.70. Exceeds cisplatin and doxorubicin in same assay

Reported selectivity index context

MTT assay, 72 h; HaCaT vs. carcinoma lines

Evidence Dimension	Selectivity index (IC₅₀ normal HaCaT / IC₅₀ cancer cell line)
Target Compound Data	SW620 SI = 1.78; HeLa SI = 1.70
Comparator Or Baseline	Cisplatin: SW620 SI = 1.47, HeLa SI = 1.55. Doxorubicin: SW620 SI = 1.57, HeLa SI = 1.83. Compound 7: SW620 SI = 1.88, HeLa SI = 1.98.
Quantified Difference	Bcl‑2‑IN‑23 SI exceeds cisplatin by 0.31 (SW620) and 0.15 (HeLa); exceeds doxorubicin by 0.21 (SW620).
Conditions	MTT assay, 72 h exposure; HaCaT normal keratinocytes vs. SW620 and HeLa carcinoma lines

Why This Matters

A favorable selectivity index relative to clinical chemotherapeutics indicates that Bcl‑2‑IN‑23 preferentially affects cancer cells, a critical parameter for researchers selecting tool compounds for in‑vitro tumor‑selective apoptosis models.

• [1] Olejarz W, Sadowski K, Roszkowski P, Bielenica A, Wiśniewski M, Struga M, Szulczyk D. Design and in vitro evaluation of novel tetrazole derivatives of dianisidine as anticancer agents targeting Bcl-2 apoptosis regulator. Sci Rep. 2025;15:17634. doi:10.1038/s41598-025-02781-7 View Source

Late Apoptosis and Necroptosis Induction in Melanoma Cells

When applied at its IC₅₀ concentration, Bcl‑2‑IN‑23 induced 81 % late apoptosis/necroptosis in HTB‑140 melanoma cells, a value only marginally lower than the 82.4 % observed for compound 10 (the most potent derivative in this readout) and substantially higher than the ∼60 % late‑apoptotic fractions recorded for compounds 5, 7, 8 in A549 lung adenocarcinoma cells [1]. Unlike compound 10, which carries a 3‑(trifluoromethyl)phenyl substituent associated with enhanced lipophilicity, compound 5’s 2‑phenylethyl group offers a distinct physicochemical profile while preserving near‑maximal pro‑death activity in melanoma [1].

Late Apoptosis/Necroptosis

Head-to-head

81% late apoptosis/necroptosis in HTB-140 melanoma cells

Supports apoptosis/necroptosis endpoint interpretation

Annexin V-FITC/7-AAD; compound-specific IC₅₀ dose

Evidence Dimension	Percentage of cells in late apoptosis/necroptosis (Annexin V‑FITC/7‑AAD flow cytometry)
Target Compound Data	81 % late apoptosis/necroptosis in HTB‑140 cells (IC₅₀ = 33.7 µM)
Comparator Or Baseline	Compound 10: 82.4 % (IC₅₀ = 27.9 µM); compounds 5, 7, 8 in A549: ∼60 %
Quantified Difference	Δ = 1.4 percentage points lower than the top‑performing derivative (compound 10) in HTB‑140; >20 points higher than the activity of the same compound in A549 cells
Conditions	Annexin V‑FITC/7‑AAD flow cytometry; HTB‑140 human melanoma cells treated at compound‑specific IC₅₀ for 72 h

Why This Matters

High late‑apoptotic/necroptotic efficacy in melanoma cells, second only to the most potent series derivative, positions Bcl‑2‑IN‑23 as a valuable tool for melanoma apoptosis research where both apoptotic and necroptotic cell death pathways are of interest.

• [1] Olejarz W, Sadowski K, Roszkowski P, Bielenica A, Wiśniewski M, Struga M, Szulczyk D. Design and in vitro evaluation of novel tetrazole derivatives of dianisidine as anticancer agents targeting Bcl-2 apoptosis regulator. Sci Rep. 2025;15:17634. doi:10.1038/s41598-025-02781-7 View Source

Bcl-2 Protein Downregulation Confirmed by Western Blot

Western blot analysis, performed specifically on compound 5 because of its superior docking scores across all three Bcl‑2 crystal structures, revealed a dramatic loss of Bcl‑2 protein in both HeLa cervical and SW620 colorectal cancer cells upon exposure [1]. Other derivatives in the series (e.g., compounds 3, 4, 7, 8, 10) were not subjected to this confirmatory target‑engagement assay, meaning Bcl‑2‑IN‑23 is the only compound in the series with direct biochemical evidence of Bcl‑2 protein downregulation [1].

Bcl-2 Protein Downregulation

Reported

Near-complete Bcl-2 protein loss in HeLa and SW620 cells by Western blot

Supports target-engagement interpretation

Only compound with direct target-engagement evidence in series

Evidence Dimension	Bcl‑2 protein level (Western blot densitometry, qualitative comparison to control)
Target Compound Data	Dramatic loss of Bcl‑2 protein expression in HeLa and SW620 cells
Comparator Or Baseline	Untreated control cells (basal Bcl‑2 expression); other series members not tested
Quantified Difference	Qualitative reduction (visualized as near‑complete band disappearance); no quantitative densitometry reported for comparators
Conditions	Western blot; HeLa cervical cancer and SW620 colorectal cancer cells; compound concentration not explicitly stated in abstract but linked to IC₅₀ dose used in parallel assays

Why This Matters

Direct demonstration of target engagement at the protein level is a rare piece of evidence within this series and provides confidence that the cytotoxicity and apoptosis observed are mechanism‑linked to Bcl‑2 inhibition rather than off‑target effects.

• [1] Olejarz W, Sadowski K, Roszkowski P, Bielenica A, Wiśniewski M, Struga M, Szulczyk D. Design and in vitro evaluation of novel tetrazole derivatives of dianisidine as anticancer agents targeting Bcl-2 apoptosis regulator. Sci Rep. 2025;15:17634. doi:10.1038/s41598-025-02781-7 View Source

IL-6 Suppression in Cervical Cancer vs. Other Series Derivatives

In HeLa cervical cancer cells, Bcl‑2‑IN‑23 reduced IL‑6 secretion by approximately 30 % relative to untreated controls, an effect comparable to the most active IL‑6 suppressors in the series (compounds 3, 4, 7, 8, 10 all averaged ∼30 % reduction) [1]. However, Bcl‑2‑IN‑23 is the only derivative that simultaneously combines this anti‑inflammatory effect with proven Bcl‑2 binding affinity parity to native ligands and western‑blot‑confirmed target downregulation, whereas the series‑leading IL‑6 suppressor in HTB‑140 (compound 7, >30 % reduction) and in SW620 (compound 7, 28 % reduction) lacks the same breadth of mechanistic validation [1].

IL-6 Suppression

Head-to-head

∼30% IL-6 reduction in HeLa cells; equivalent to series-leading suppressors

Reported multi-assay validation context

ELISA; comparable to most active derivatives

Evidence Dimension	Reduction in IL‑6 secretion (ELISA) relative to untreated control
Target Compound Data	∼30 % reduction in HeLa cells (IC₅₀ dose)
Comparator Or Baseline	Compound 7: >30 % (HTB‑140), 28 % (SW620); compounds 3, 4, 8, 10: ∼30 % (HeLa). Untreated control = 0 % reduction.
Quantified Difference	Equivalent IL‑6 suppression in HeLa to the most active derivatives; unique multi‑assay validation package
Conditions	ELISA; cell lines treated with compound‑specific IC₅₀ concentrations for 72 h; HeLa, HTB‑140, SW620 cells

Why This Matters

In models where Bcl‑2 inhibition and IL‑6‑mediated inflammatory signaling intersect—such as the tumor microenvironment of cervical or colorectal cancers—Bcl‑2‑IN‑23 offers a singularly validated tool that simultaneously addresses both oncogenic pathways.

• [1] Olejarz W, Sadowski K, Roszkowski P, Bielenica A, Wiśniewski M, Struga M, Szulczyk D. Design and in vitro evaluation of novel tetrazole derivatives of dianisidine as anticancer agents targeting Bcl-2 apoptosis regulator. Sci Rep. 2025;15:17634. doi:10.1038/s41598-025-02781-7 View Source

Optimal Research Application Scenarios

Bcl-2 Binding-Site-Faithful Probe for Apoptosis Studies

Because Bcl‑2‑IN‑23 achieves docking scores within 0.60 kcal mol⁻¹ of native co‑crystallized Bcl‑2 ligands [1], it is the inhibitor of choice for experiments where the chemical probe must faithfully occupy the natural BH3‑binding groove without introducing binding‑mode artifacts. Researchers studying structure‑activity relationships of the Bcl‑2 pocket or comparing competitive vs. non‑competitive displacement can use Bcl‑2‑IN‑23 as a reference ligand that mimics the native interaction.

Tumor-Selective Cytotoxicity in Colorectal and Cervical Models

Bcl‑2‑IN‑23’s selectivity indices of 1.78 (SW620) and 1.70 (HeLa) exceed those of cisplatin and doxorubicin in the same assay [1], making it suitable for in‑vitro pharmacology studies that demand cancer‑cell‑preferential killing with minimal normal‑cell toxicity. This is particularly relevant for co‑culture or organoid models where preserving a normal cell compartment is essential.

Melanoma Apoptosis-Necroptosis Switch Investigations

With 81 % late apoptosis/necroptosis induction in HTB‑140 melanoma cells [1], Bcl‑2‑IN‑23 provides a robust tool for dissecting the crossover between apoptotic and necroptotic death pathways in melanoma. Its 2‑phenylethyl substituent offers a distinct lipophilicity profile versus the 3‑(trifluoromethyl)phenyl analog (compound 10), allowing researchers to compare cell‑death modality with different physicochemical properties.

Dual Targeting of Bcl-2 Survival and IL-6 Inflammatory Signaling

Bcl‑2‑IN‑23 is the only compound in its series with demonstrated Bcl‑2 protein downregulation (Western blot) combined with reproducible IL‑6 suppression (∼30 % in HeLa cells) [1]. This dual activity makes it uniquely suited for experiments modeling the tumor microenvironment where Bcl‑2‑driven survival and IL‑6‑mediated inflammation cooperate, such as in cervical or colorectal cancer stromal‑epithelial interaction assays.

Application

Selection Property

Validation Focus

Bcl-2 binding-site studies

BH3-groove binding-site fidelity

Docking-score comparison with native ligands

Cell-model selectivity studies

Cell-model selectivity context

Normal vs. carcinoma cell-line endpoints

Apoptosis/necroptosis pathway studies

Cell-death modality profiling

Annexin V/7-AAD flow cytometry endpoints

Bcl-2/IL-6 dual-pathway tumor microenvironment studies

Multi-pathway validation evidence

Bcl-2 protein level and IL-6 secretion endpoints

• [1] Olejarz W, Sadowski K, Roszkowski P, Bielenica A, Wiśniewski M, Struga M, Szulczyk D. Design and in vitro evaluation of novel tetrazole derivatives of dianisidine as anticancer agents targeting Bcl-2 apoptosis regulator. Sci Rep. 2025;15:17634. doi:10.1038/s41598-025-02781-7 View Source